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Compound of Interest

Compound Name: Ethyl 6-oxohexanoate

Cat. No.: B105480 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethyl 6-oxohexanoate is a bifunctional organic molecule containing both an ester and an

aldehyde functional group. This unique structural feature makes it a valuable intermediate in

organic synthesis, particularly in the preparation of more complex molecules. Its utility is noted

in the synthesis of pharmaceutical agents, including anti-cancer agents and multi-acting

inhibitors targeting HDAC, FLT3, and JAK2.[1] This guide provides a comprehensive overview

of the chemical properties, synthesis, and analysis of Ethyl 6-oxohexanoate, tailored for

professionals in research and drug development.

Chemical and Physical Properties
A summary of the key chemical and physical properties of Ethyl 6-oxohexanoate is presented

below. It is important to note that while computed values are available, experimentally

determined data for some properties such as boiling and melting points are not consistently

reported in the literature.

Table 1: Physical and Chemical Properties of Ethyl 6-oxohexanoate
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Property Value Source

Molecular Formula C₈H₁₄O₃ PubChem[2]

Molecular Weight 158.19 g/mol PubChem[2]

CAS Number 27983-42-2 PubChem[2]

IUPAC Name ethyl 6-oxohexanoate PubChem[2]

Synonyms

6-Oxohexanoic acid ethyl

ester, Ethyl 5-

formylpentanoate

PubChem[2]

Boiling Point Not available (n/a) ChemSynthesis[3]

Melting Point Not available (n/a) ChemSynthesis[3]

Density Not available (n/a) ChemSynthesis[3]

XLogP3-AA (Computed) 0.6 PubChem[2]

Topological Polar Surface Area

(Computed)
43.4 Å² PubChem[2]

Hydrogen Bond Donor Count

(Computed)
0 PubChem[2]

Hydrogen Bond Acceptor

Count (Computed)
3 PubChem[2]

Rotatable Bond Count

(Computed)
7 PubChem[2]

Synthesis of Ethyl 6-oxohexanoate
While a specific, detailed experimental protocol for the synthesis of Ethyl 6-oxohexanoate is

not readily available in the reviewed literature, a plausible synthetic route can be proposed

based on the synthesis of the related compound, ethyl 6-chloro-6-oxohexanoate.[4] This

proposed synthesis involves the conversion of a carboxylic acid to an aldehyde. A common

method to achieve this is through the reduction of an activated carboxylic acid derivative, such

as an acyl chloride or a Weinreb amide.
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A potential synthetic pathway could start from monoethyl adipate. The carboxylic acid moiety of

monoethyl adipate can be converted to an acyl chloride, which is then subjected to a controlled

reduction to yield the desired aldehyde, Ethyl 6-oxohexanoate.

Starting Material Step 1: Acyl Chloride Formation Intermediate Step 2: Reduction Final Product

Monoethyl Adipate Reaction with Thionyl Chloride (SOCl₂)Activation Ethyl 6-chloro-6-oxohexanoate Controlled Reduction (e.g., with a hindered hydride reagent)Reduction Ethyl 6-oxohexanoate

Sample Preparation
(Dissolve in CDCl₃) NMR Spectrometer Setup Data Acquisition

(¹H and ¹³C spectra)
Data Processing

(Fourier Transform, Phasing, Baseline Correction)
Spectral Analysis

(Chemical Shift, Integration, Multiplicity) Structure Confirmation

Sample Preparation
(Dilute in a volatile solvent) GC-MS Instrument Setup Injection and Separation

(in GC column)
Ionization and Mass Analysis

(in MS)
Data Analysis

(Chromatogram and Mass Spectrum) Compound Identification and Purity Assessment

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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